3-(3-bromo-4-methoxyphenyl)-N-(4-(4-methoxypiperidin-1-yl)phenyl)propanamide

• IUPAC Name: 3-(3-bromo-4-methoxyphenyl)-N-[4-(4-methoxypiperidin-1-yl)phenyl]propanamide
• InChI: InChI=1S/C22H27BrN2O3/c1-27-19-11-13-25(14-12-19)18-7-5-17(6-8-18)24-22(26)10-4-16-3-9-21(28-2)20(23)15-16/h3,5-9,15,19H,4,10-14H2,1-2H3,(H,24,26)
• InChI Key: KHWLZQKDCXEAIH-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2=CC=C(C=C2)NC(=O)CCC3=CC(=C(C=C3)OC)Br
• Molecular Formula: C22H27BrN2O3
• Molecular Weight: 447.4 g/mol

Description

3-(3-bromo-4-methoxyphenyl)-N-(4-(4-methoxypiperidin-1-yl)phenyl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. The compound is a potent inhibitor of certain enzymes and has shown promising results in the treatment of various diseases.

Scientific Research Applications

Photodynamic Therapy for Cancer Treatment

A study by Pişkin et al. (2020) synthesized and characterized new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing a Schiff base. These compounds exhibited high singlet oxygen quantum yields and appropriate photodegradation quantum yields, making them potent Type II photosensitizers for cancer treatment in photodynamic therapy. Their remarkable properties suggest their potential application in developing new therapeutic strategies for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Molecular Electronics

Stuhr-Hansen et al. (2005) discussed the utility of simple and accessible aryl bromides as building blocks for thiol end-capped molecular wires, crucial for molecular electronics. Efficient synthetic transformations presented in this study enable the preparation of oligo(phenylenevinylene) and oligo(phenyleneethynylene) wires, indicating the role of such compounds in advancing molecular electronic devices (Stuhr-Hansen, Sørensen, Moth‐Poulsen, Christensen, Bjørnholm, & Nielsen, 2005).

Synthesis and Characterization of Organic Compounds

The research by Mahesha et al. (2021) demonstrated the formation of 1-(thiazol-2-yl)-4,5-dihydropyrazoles from simple precursors through cyclocondensation and cycloaddition reactions. This study highlights innovative synthetic routes for creating structurally diverse organic compounds with potential applications in various fields of chemistry and biology (Mahesha, Yathirajan, Nagma Banu, Kalluraya, Rathore, & Glidewell, 2021).

Development of Fluorescent ATRP Initiators

Kulai and Mallet-Ladeira (2016) synthesized 2-bromo-N-(4-(7-(diethylamino)-coumarin-3-yl)phenyl)propanamide and analyzed it using various spectroscopic methods. The compound was shown to be an efficient fluorescent ATRP initiator in polymerizations of acrylates, suggesting its application in the field of polymer chemistry (Kulai & Mallet-Ladeira, 2016).